Cas no 1806986-23-1 (Ethyl 6-cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 6-cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate
• CAS No: 1806986-23-1
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4877806
• Update Time: 2025-10-30

Ethyl 6-cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate

• Inchi： 1S/C11H10F2N2O3/c1-3-18-11(16)8-7(17-2)4-6(5-14)15-9(8)10(12)13/h4,10H,3H2,1-2H3
• InChI Key： ADMNDPXBPZRKCJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C=C(C#N)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.8
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 6-cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate

Ethyl 6-cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate (CAS No. 1806986-23-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate (CAS No. 1806986-23-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications. This compound, characterized by its pyridine core structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of functional groups such as the cyano group, difluoromethyl group, and methoxy group makes it a valuable building block for developing novel therapeutic agents.

The pyridine scaffold is a cornerstone in medicinal chemistry, owing to its ability to mimic the heterocyclic structures found in many natural products and pharmacologically active compounds. The specific arrangement of substituents in Ethyl 6-cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate imparts unique chemical properties that are exploited in synthetic pathways. For instance, the cyano group can participate in nucleophilic addition reactions, while the methoxy group can undergo etherification or demethylation processes, providing multiple avenues for structural diversification.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents, many of which incorporate pyridine derivatives into their molecular frameworks. The difluoromethyl group, a key feature of this compound, has been extensively studied for its ability to enhance metabolic stability and binding affinity to biological targets. This modification is particularly relevant in the context of drug design, where optimizing pharmacokinetic profiles is essential for therapeutic efficacy.

One of the most compelling applications of Ethyl 6-cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate lies in its role as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently targeted by small-molecule drugs. The pyridine core, combined with the electron-withdrawing cyano and difluoromethyl groups, makes this compound an ideal candidate for designing inhibitors with high selectivity and potency. Recent studies have demonstrated its utility in generating lead compounds for tyrosine kinase inhibitors, which are used to treat various cancers and inflammatory diseases.

The methoxy group in Ethyl 6-cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate also offers flexibility in synthetic design. It can be easily modified through various chemical transformations, such as oxidation or reduction, allowing chemists to fine-tune the properties of the final product. This adaptability has made it a preferred choice for medicinal chemists working on complex drug candidates where multiple functional groups need to be incorporated efficiently.

Advances in computational chemistry have further enhanced the utility of Ethyl 6-cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate. Molecular modeling studies have revealed that the compound's structure optimally interacts with target proteins, suggesting its potential as a scaffold for designing next-generation therapeutics. These studies often involve virtual screening of large compound libraries to identify promising candidates before experimental synthesis, making computational tools indispensable in modern drug discovery.

The synthesis of Ethyl 6-cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate itself is a testament to the ingenuity of organic synthesis. Multi-step reactions involving palladium-catalyzed cross-coupling, nucleophilic substitutions, and cyclization reactions are commonly employed to construct the desired pyridine core. The precision required in these reactions underscores the importance of high-purity starting materials and optimized reaction conditions.

In conclusion, Ethyl 6-cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable intermediate for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.